Cas no 52483-04-2 (2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)-)

2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)- structure
52483-04-2 structure
Product name:2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)-
CAS No:52483-04-2
MF:C15H24O3
MW:252.349265098572
CID:384934
PubChem ID:442357

2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Naphthalenone,octahydro-5,6-dihydroxy-5,8a-dimethyl-3-(1-methylethylidene)-, (4aS,5R,6S,8aS)-
    • Cuauthemone
    • (4aR)-Decahydro-5α,6α-dihydroxy-5,8aβ-dimethyl-3-isopropylidenenaphthalen-2-one
    • (4aR,5S,6R,8aR)-5,6-dihydroxy-5,8a-dimethyl-3-propan-2-ylidene-1,4,4a,6,7,8-hexahydronaphthalen-2-one
    • 52483-04-2
    • MolPort-005-945-144
    • Q27106255
    • (4aR,5S,6R,8aR)-5,6-dihydroxy-3-isopropylidene-5,8a-dimethyl-decalin-2-one
    • C09645
    • DTXSID00331806
    • NP-008379
    • Cuauhtemone
    • CHEBI:3935
    • ZINC04098250
    • AC1L9CO2
    • Inchi: InChI=1S/C15H24O3/c1-9(2)10-7-12-14(3,8-11(10)16)6-5-13(17)15(12,4)18/h12-13,17-18H,5-8H2,1-4H3/t12-,13-,14-,15+/m1/s1
    • InChI Key: JYWBCQDZTOFWOI-TUVASFSCSA-N
    • SMILES: CC(=C1CC2C(CCC(C2(C)O)O)(CC1=O)C)C

Computed Properties

  • Exact Mass: 252.17262
  • Monoisotopic Mass: 252.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.126
  • Boiling Point: 372.9°Cat760mmHg
  • Flash Point: 193.5°C
  • Refractive Index: 1.539
  • PSA: 57.53

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